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Compound of Interest

Compound Name: Albatrelin C

CAS No.: 1417805-17-4

Cat. No.: B1163376 Get Quote

Part 1: Risk Assessment & Molecular Logic
As researchers, we often handle compounds where specific toxicological data is sparse.

Albatrelin C, a meroterpenoid derivative isolated from Albatrellus species (e.g., Albatrellus

confluens or ovinus), belongs to a class of compounds noted for significant antiproliferative

(cytotoxic) activity and potential modulation of vanilloid receptors [1, 2].

The Core Hazard: Because Albatrelin C is designed or studied to inhibit cell growth (often

targeting cancer cell lines like HL-60 or inhibiting specific enzymatic pathways), you must treat

it as a High-Potency Active Pharmaceutical Ingredient (HPAPI).

The "Why" Behind the Protocol:

Cytotoxicity: The compound’s mechanism likely involves interference with DNA replication or

cellular signaling.[1] Inhalation of the lyophilized powder is the highest risk vector.

Solvent Carrier Risk: Albatrelin C is hydrophobic and typically reconstituted in DMSO

(Dimethyl Sulfoxide). DMSO is a potent skin penetrant that can "ferry" dissolved small

molecules directly into the bloodstream, bypassing the skin barrier [3].

Unknown Chronic Effects: Unlike well-characterized drugs (e.g., Paclitaxel), novel natural

products often lack long-term reproductive toxicity data. We operate under the Precautionary

Principle: assume it is a reproductive toxin until proven otherwise.
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Part 2: The PPE Ensemble (Your Armor)
Do not rely on standard "lab safety" defaults. Handling Albatrelin C requires an upgraded PPE

profile, specifically designed to counter the DMSO-carrier risk.

PPE Specification Table
Component Standard Requirement

Technical Justification
(The "Why")

Hand Protection Double Gloving (Nitrile)

Outer: 5-8 mil Nitrile (Chemical

resistance). Inner: 4 mil Nitrile

(contrast color). Critical: DMSO

degrades latex; Nitrile offers

>480 min breakthrough time

for dilute solutions, but

immediate change is required

upon splash [4].

Respiratory P100 / N95 (if outside BSC)

Lyophilized Albatrelin C is a

static-prone powder. If a

Biosafety Cabinet (BSC) is

unavailable, a fitted N95 is the

minimum to prevent inhalation

of micro-particulates.

Ocular Chemical Splash Goggles

Safety glasses with side

shields are insufficient for

liquids carried in DMSO.

Goggles seal the eyes against

vapor and splashes.

Body
Tyvek® Lab Coat (Closed

front)

Cotton lab coats absorb liquids

and hold them against the

skin. Tyvek repels particulates

and splashes.

Engineering Class II, Type A2 BSC
The primary barrier. PPE is the

secondary line of defense.
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Part 3: Operational Workflows
Experiment 1: Safe Weighing & Reconstitution
Objective: Solubilize 5mg Albatrelin C in DMSO without aerosol exposure.

Prerequisites:

Calibrated analytical balance (inside a powder containment hood if possible).

Anti-static gun (ZeroStat).

Solvent: 100% DMSO (Anhydrous).

Protocol:

Preparation:

Don PPE: Inner gloves (Orange)

Tyvek Coat

Outer gloves (Blue)

Goggles.

Wipe down the exterior of the Albatrelin C vial with 70% Ethanol before placing it in the

BSC.

Static Neutralization:

Context: Meroterpenoids are often "fluffy" powders that fly easily.

Step: Hold the anti-static gun 2 inches from the open vial and pull the trigger slowly to

neutralize static charge. This prevents the powder from "jumping" onto your gloves.

The "Closed Weighing" Technique:

Do not use a spatula.
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Step: Tare the receiving vial (with cap).

Step: Gently tap the Albatrelin C source vial to transfer powder directly into the receiving

vial.

Step: Cap the receiving vial immediately before placing it back on the balance.

Logic: This ensures that if the balance is outside the hood, the compound is never

exposed to the open lab air.

Solubilization (The Critical Risk Point):

Add DMSO via pipette.

Vortexing: Do not vortex in an open tube. Ensure the cap is sealed with Parafilm.

Warning: If a drop of DMSO/Albatrelin solution falls on your glove, doff the outer glove

immediately. Do not wait. The DMSO will permeate the nitrile in <5 minutes, carrying the

cytotoxin with it.

Experiment 2: Waste Disposal & Decontamination
Objective: Neutralize surface contamination.

Solid Waste: All pipette tips, vials, and gloves contacting Albatrelin C must go into Yellow

Biohazard/Chemo Waste bins (incineration stream), not general trash.

Liquid Waste: Collect in a dedicated "Cytotoxic/Solvent" carboy.

Surface Decontamination:

Wash surface with 10% Bleach (Sodium Hypochlorite) to oxidize the organic structure [5].

Follow with 70% Ethanol to remove the bleach residue.

Note: Ethanol alone merely spreads the hydrophobic compound; bleach chemically

degrades it.
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Part 4: Visualization & Logic Flows
Diagram 1: Risk Assessment & PPE Decision Tree
Caption: Logical flow for selecting PPE based on the physical state of Albatrelin C.
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Diagram 2: The "Safe Weighing" Workflow
Caption: Step-by-step containment protocol to prevent aerosolization during weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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